Cas no 101421-23-2 (1H-Indazole, 5-chloro-6-nitro-)

• Product Name: 1H-Indazole, 5-chloro-6-nitro-
• CAS No: 101421-23-2
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 1129252
• PubChem ID: 14439736
• Update Time: 2025-04-20

1H-Indazole, 5-chloro-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-chloro-6-nitro-
• 5-chloro-6-nitro-1H-indazole
• 1h-indazole,5-chloro-6-nitro-
• DTXSID90560300
• 101421-23-2

• Inchi： 1S/C7H4ClN3O2/c8-5-1-4-3-9-10-6(4)2-7(5)11(12)13/h1-3H,(H,9,10)
• InChI Key： DZZDOTRWNHJVCB-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=NNC=2C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.99932
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82